1-benzyl-N-{2-[(cyclohexylcarbonyl)amino]ethyl}-5-oxopyrrolidine-3-carboxamide

Specification

• Molecular Formula: C21H29N3O3
• Molecular Weight: 371.5 g/mol
• IUPAC Name: 1-benzyl-N-[2-(cyclohexanecarbonylamino)ethyl]-5-oxopyrrolidine-3-carboxamide
• Standard InChI: InChI=1S/C21H29N3O3/c25-19-13-18(15-24(19)14-16-7-3-1-4-8-16)21(27)23-12-11-22-20(26)17-9-5-2-6-10-17/h1,3-4,7-8,17-18H,2,5-6,9-15H2,(H,22,26)(H,23,27)
• Standard InChI Key: PYCXOSGLRQXHGR-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C(=O)NCCNC(=O)C2CC(=O)N(C2)CC3=CC=CC=C3

Introduction

1-Benzyl-N-{2-[(cyclohexylcarbonyl)amino]ethyl}-5-oxopyrrolidine-3-carboxamide is a synthetic compound belonging to the class of substituted amides. It is characterized by its complex molecular structure, which includes a benzyl group, a cyclohexylcarbonyl moiety, and a pyrrolidine ring. This compound is of interest in various fields of chemistry and pharmacology due to its potential biological activities.

Synthesis

The synthesis of 1-benzyl-N-{2-[(cyclohexylcarbonyl)amino]ethyl}-5-oxopyrrolidine-3-carboxamide involves several steps, typically starting with the preparation of the pyrrolidine core. This can be achieved through the reaction of appropriate precursors such as amino acids or lactams with benzylamine and cyclohexylcarbonyl chloride. The specific synthesis protocol may vary depending on the desired yield and purity.

Biological Activity

While specific biological activity data for this compound are not readily available, compounds with similar structures often exhibit potential as enzyme inhibitors or receptor ligands. The cyclohexylcarbonyl group could interact with enzymes or proteins, influencing various biological pathways.

Potential Biological Activity	Possible Mechanism
Enzyme Inhibition	Binding to active sites of enzymes
Receptor Interaction	Modulation of signaling pathways

Research Findings and Future Directions

Research on this compound is limited, and detailed studies on its biological effects are needed. Future investigations should focus on its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), as well as its potential therapeutic applications.